Cas no 612505-52-9 (Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-)

Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- structure
612505-52-9 structure
Product Name:Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
CAS No:612505-52-9
MF:C12H13N3O3
MW:247.249922513962
CID:1627817
Update Time:2024-09-12

Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
    • Propanamide, N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
    • Inchi: 1S/C12H13N3O3/c1-2-9(16)15-10-11(17)13-7-5-3-4-6-8(7)14-12(10)18/h3-6,10H,2H2,1H3,(H,13,17)(H,14,18)(H,15,16)
    • InChI Key: CVAKQIICHIJNII-UHFFFAOYSA-N
    • SMILES: C(NC1C(=O)NC2=CC=CC=C2NC1=O)(=O)CC

Computed Properties

  • Exact Mass: 247.09579

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Predicted)
  • Boiling Point: 631.6±55.0 °C(Predicted)
  • PSA: 87.3
  • pka: 7.62±0.20(Predicted)
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